Ethyl 2-(fluorosulfonyl)pyridine-3-carboxylate
Overview
Description
“Ethyl 2-(fluorosulfonyl)pyridine-3-carboxylate” is a chemical compound with the CAS Number: 1427378-75-3 . It has a molecular weight of 233.22 and its IUPAC name is ethyl 2-(fluorosulfonyl)nicotinate . It is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for “Ethyl 2-(fluorosulfonyl)pyridine-3-carboxylate” is 1S/C8H8FNO4S/c1-2-14-8(11)6-4-3-5-10-7(6)15(9,12)13/h3-5H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“Ethyl 2-(fluorosulfonyl)pyridine-3-carboxylate” is a powder . It is stored at 4 degrees Celsius . The compound has a molecular weight of 233.22 .Scientific Research Applications
Synthesis of Fluorinated Pyridines
Ethyl 2-(fluorosulfonyl)pyridine-3-carboxylate: is a valuable precursor in the synthesis of fluorinated pyridines, which are important in medicinal chemistry due to their unique physical, chemical, and biological properties. The presence of a fluorosulfonyl group can facilitate the introduction of fluorine atoms into pyridine rings, leading to compounds with reduced basicity and reactivity compared to their chlorinated and brominated analogues .
Radiopharmaceuticals
This compound can be used to synthesize F-18 substituted pyridines, which have applications in local radiotherapy for cancer. The fluorine-18 isotope is a crucial element in positron emission tomography (PET) imaging, and its incorporation into pyridine rings can create effective imaging agents for biological applications .
Agricultural Chemistry
In the search for new agricultural products with improved properties, Ethyl 2-(fluorosulfonyl)pyridine-3-carboxylate can be used to introduce fluorine atoms into lead structures. Fluorine-containing substituents on aryl rings have been commercialized as active ingredients in agricultural chemicals, offering enhanced physical, biological, and environmental properties .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-fluorosulfonylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO4S/c1-2-14-8(11)6-4-3-5-10-7(6)15(9,12)13/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMHAOHYMEZLHNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CC=C1)S(=O)(=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Oxa-6,9-diazaspiro[4.5]decane](/img/structure/B1490706.png)
![Ethyl 4-(4-chloro-1H-pyrazolo[3,4-D]pyrimidin-1-YL)benzoate](/img/structure/B1490714.png)
![2-Azaspiro[4.5]decane-3-carboxylic acid hydrochloride](/img/structure/B1490715.png)
